Cas no 2411293-31-5 (N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide)

• Product Name: N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide
• CAS No: 2411293-31-5
• MF: C₁₄H₁₈N₄O
• MW: 258.318922519684
• CID: 5453379
• PubChem ID: 146083643
• Update Time: 2025-08-05

N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(2-Pyrimidinyl)-3-piperidinyl]methyl]-2-butynamide
• N-{[1-(pyrimidin-2-yl)piperidin-3-yl]methyl}but-2-ynamide
• N-[(1-Pyrimidin-2-ylpiperidin-3-yl)methyl]but-2-ynamide
• EN300-26580977
• Z2014056659
• 2411293-31-5
• N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide

• Inchi： 1S/C14H18N4O/c1-2-5-13(19)17-10-12-6-3-9-18(11-12)14-15-7-4-8-16-14/h4,7-8,12H,3,6,9-11H2,1H3,(H,17,19)
• InChI Key： ZOOGHFMYIJONTA-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC1CN(C2N=CC=CN=2)CCC1

Computed Properties

• Exact Mass: 258.14806121g/mol
• Monoisotopic Mass: 258.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.45±0.46(Predicted)

Additional information on N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide

Comprehensive Overview of N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide (CAS No. 2411293-31-5)

The compound N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide (CAS No. 2411293-31-5) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, including a pyrimidine ring and a piperidine scaffold, this compound is being explored for its potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of enzyme activity and receptor interactions, making it a promising candidate for further investigation.

One of the key reasons for the growing interest in N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide is its structural similarity to known pharmacophores. The presence of the but-2-ynamide moiety introduces a rigid alkyne group, which can enhance binding affinity and selectivity. This feature aligns with current trends in drug design, where researchers prioritize molecules with optimized pharmacokinetic properties. The compound's CAS No. 2411293-31-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of modern drug development, N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide is often discussed alongside topics such as "small molecule inhibitors" and "targeted therapy." These keywords are highly popular in search engines, as they address the demand for innovative treatments in oncology and neurodegenerative diseases. The compound's potential to interact with kinase enzymes or G-protein-coupled receptors (GPCRs) makes it a subject of intense study, particularly in the era of personalized medicine.

Another aspect driving the popularity of CAS No. 2411293-31-5 is its synthetic versatility. Organic chemists are exploring efficient routes to synthesize this compound, with a focus on green chemistry principles. Questions like "How to synthesize N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide?" or "What are the spectroscopic properties of 2411293-31-5?" are commonly encountered in research forums. These queries highlight the need for detailed technical data, which is essential for reproducibility and scalability in laboratory settings.

From a commercial perspective, N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide is often listed by chemical suppliers as a high-purity reference standard. Its CAS number 2411293-31-5 serves as a critical identifier for procurement and regulatory compliance. Companies specializing in custom synthesis and contract research organizations (CROs) frequently include this compound in their portfolios, catering to pharmaceutical and biotechnology clients.

Looking ahead, the scientific community anticipates more publications and patents involving N-{1-(pyrimidin-2-yl)piperidin-3-ylmethyl}but-2-ynamide. Its potential applications in drug discovery, coupled with the rising demand for novel therapeutic agents, position it as a molecule of significant interest. As research progresses, the compound's mechanism of action and biological targets will likely become clearer, further solidifying its place in the pharmaceutical landscape.